Cas no 85005-83-0 (4-[(4-chloro-6-sulpho-m-tolyl)azo]-3-hydroxynaphthalene-2,7-disulphonic acid, calcium sodium strontium salt)

• Product Name: 4-[(4-chloro-6-sulpho-m-tolyl)azo]-3-hydroxynaphthalene-2,7-disulphonic acid, calcium sodium strontium salt
• CAS No: 85005-83-0
• MF: C₁₇H₁₃CaClN₂NaO₁₀S₃Sr
• MW: 687.628292798996
• CID: 887769
• Update Time: 2023-11-18

4-[(4-chloro-6-sulpho-m-tolyl)azo]-3-hydroxynaphthalene-2,7-disulphonic acid, calcium sodium strontium salt Chemical and Physical Properties

Names and Identifiers

• 4-[(4-chloro-6-sulpho-m-tolyl)azo]-3-hydroxynaphthalene-2,7-disulphonic acid, calcium sodium strontium salt
• 4-((4-Chloro-6-sulpho-m-tolyl)azo)-3-hydroxynaphthalene-2,7-disulphonic acid, calcium sodium strontium salt
• CID 136033759
• Einecs 285-014-7

• Inchi： 1S/C17H13ClN2O10S3.Ca.Na.Sr/c1-8-4-13(14(7-12(8)18)32(25,26)27)19-20-16-11-3-2-10(31(22,23)24)5-9(11)6-15(17(16)21)33(28,29)30;;;/h2-7,21H,1H3,(H,22,23,24)(H,25,26,27)(H,28,29,30);;;/q;+2;+1;+2/b20-19+;;;
• InChI Key： AVJGCEBBIJPQCZ-HVARVCSCSA-N
• SMILES： [Sr+2].[Ca+2].ClC1=CC(=C(C=C1C)/N=N/C1=C(C(=CC2C=C(C=CC=21)S(=O)(=O)O)S(=O)(=O)O)O)S(=O)(=O)O.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 1060
• Topological Polar Surface Area: 233